![molecular formula C24H20N2O4S B2938887 3-methyl-1-phenyl-4-(phenylsulfonyl)-1H-pyrazol-5-yl 3-methylbenzoate CAS No. 851092-54-1](/img/structure/B2938887.png)
3-methyl-1-phenyl-4-(phenylsulfonyl)-1H-pyrazol-5-yl 3-methylbenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-methyl-1-phenyl-4-(phenylsulfonyl)-1H-pyrazol-5-yl 3-methylbenzoate” is a complex organic molecule. It contains a pyrazole ring, which is a common structure in many pharmaceutical compounds . The phenylsulfonyl group attached to the pyrazole ring could potentially increase the compound’s reactivity and alter its physical and chemical properties.
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized via reactions involving hydrazine derivatives and ethyl acetoacetate . The reaction mechanisms proposed for these syntheses could potentially apply to the synthesis of “3-methyl-1-phenyl-4-(phenylsulfonyl)-1H-pyrazol-5-yl 3-methylbenzoate”.Scientific Research Applications
Chemical Transformations and Synthesis Techniques
Studies on similar compounds to 3-Methyl-1-Phenyl-4-(Phenylsulfonyl)-1H-Pyrazol-5-yl 3-Methylbenzoate have highlighted their versatility in chemical transformations and synthesis. For instance, research has shown that sulfonyl-substituted spirocyclic 3H-pyrazoles can undergo various transformations under thermal, acid-catalyzed, and photolytic conditions, leading to novel pyrazolines, indazoles, and phenanthridines (Vasin, Masterova, Razin, & Somov, 2014). Another study introduced magnetic iron oxide supported phenylsulfonic acid as an efficient nanocatalyst for the synthesis of tetrahydrobenzo[b]pyrans, showcasing the compound's potential in catalyzing green synthesis processes (Elhamifar, Ramazani, Norouzi, & Mirbagheri, 2018).
Antimicrobial Evaluation
A novel series of pyrazolo[1,5-a]pyrimidine ring systems containing phenylsulfonyl moiety were synthesized and evaluated for antimicrobial activities, revealing some derivatives with activity exceeding reference drugs. This points towards the potential pharmaceutical applications of such compounds (Alsaedi, Farghaly, & Shaaban, 2019).
Structural and Molecular Studies
Research on isomeric reaction products of related compounds demonstrated how molecular-electronic structures and hydrogen bonding can influence the formation of complex molecular assemblies, potentially impacting the design of new materials (Portilla, Mata, Cobo, Low, & Glidewell, 2007).
Application in Heterocyclic Chemistry
Another study focused on the tandem reaction of propargyl alcohol and N-sulfonylhydrazone, leading to the synthesis of dihydropyrazole and its utility in the preparation of 3,3-diarylacrylonitrile. This highlights the compound's use in creating novel heterocyclic structures, which are crucial in drug design and development (Zhu, Wen, Yin, Hong, Lu, & Wang, 2011).
Synthesis of Pharmaceutically Important Heteroaromatics
Research has also explored the synthesis of pharmaceutically important heteroaromatics from precursors similar to 3-Methyl-1-Phenyl-4-(Phenylsulfonyl)-1H-Pyrazol-5-yl 3-Methylbenzoate, underlining the compound's role in creating valuable pharmaceutical agents (Yokoyama, Tsuji, & Imamoto, 1984).
Mechanism of Action
Future Directions
properties
IUPAC Name |
[4-(benzenesulfonyl)-5-methyl-2-phenylpyrazol-3-yl] 3-methylbenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20N2O4S/c1-17-10-9-11-19(16-17)24(27)30-23-22(31(28,29)21-14-7-4-8-15-21)18(2)25-26(23)20-12-5-3-6-13-20/h3-16H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTTAAOVORUTBFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)OC2=C(C(=NN2C3=CC=CC=C3)C)S(=O)(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-methyl-1-phenyl-4-(phenylsulfonyl)-1H-pyrazol-5-yl 3-methylbenzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.